N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide

• IUPAC Name: N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C19H19N3O2/c1-11-5-8-16(14(4)9-11)18-21-22-19(24-18)20-17(23)15-7-6-12(2)13(3)10-15/h5-10H,1-4H3,(H,20,22,23)
• InChI Key: GLJGYDCCUVEYQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=C(C=C3)C)C)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

This compound is a derivative of benzamide, which is an amide derivative of benzoic acid. It contains an oxadiazole ring, which is a five-membered ring containing two oxygen atoms and two nitrogen atoms. The presence of the oxadiazole ring could potentially give this compound interesting chemical and biological properties, as oxadiazoles are known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, possibly through a cyclization reaction. The exact method would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be planar due to the presence of the oxadiazole ring and the benzamide moiety.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The amide group could potentially undergo hydrolysis, and the oxadiazole ring might be involved in various substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring might affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds with similar structures have been found to interact with various biological systems, including the endocannabinoid and opioid systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could explore its potential biological activities, based on its structural similarity to other biologically active compounds. It could also involve further studies on its synthesis and chemical properties.